Cas no 111628-37-6 (2-(1,4-Diazepan-1-yl)benzo[d]thiazole)

• Product Name: 2-(1,4-Diazepan-1-yl)benzo[d]thiazole
• CAS No: 111628-37-6
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 2090761
• PubChem ID: 16785179
• Update Time: 2025-08-03

2-(1,4-Diazepan-1-yl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-Diazepan-1-yl)benzo[d]thiazole
• 2-(1,4-Diazepan-1-yl)-1,3-benzothiazole
• ALBB-000385
• CS-0335367
• SCHEMBL3216411
• FS-6221
• AKOS000140468
• 2-(hexa-hydro-1h-1,4-diazepin-1-yl)benzothiazole
• AZQILTAIMIMVRB-UHFFFAOYSA-N
• DB-345914
• 111628-37-6
• STK502252
• 2-[1.4]diazepan-1-yl-benzothiazole
• 2-[1.4] diazepan-1-yl-benzothiazole
• 2-[1,4]Diazepan-1-yl-benzothiazole
• H20811

• MDL： MFCD09055177
• Inchi： 1S/C12H15N3S/c1-2-5-11-10(4-1)14-12(16-11)15-8-3-6-13-7-9-15/h1-2,4-5,13H,3,6-9H2
• InChI Key： AZQILTAIMIMVRB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1CCNCCC1

Computed Properties

• Exact Mass: 233.09866866g/mol
• Monoisotopic Mass: 233.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1,4-Diazepan-1-yl)benzo[d]thiazole

Comprehensive Overview of 2-(1,4-Diazepan-1-yl)benzo[d]thiazole (CAS No. 111628-37-6): Properties, Applications, and Research Insights

2-(1,4-Diazepan-1-yl)benzo[d]thiazole (CAS No. 111628-37-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound belongs to the benzothiazole family, which is known for its diverse applications in medicinal chemistry, materials science, and agrochemicals. The presence of a 1,4-diazepane ring in its structure further enhances its versatility, making it a subject of interest for drug discovery and development.

In recent years, the demand for benzothiazole derivatives has surged, driven by their role as key intermediates in the synthesis of bioactive molecules. Researchers have explored the pharmacological properties of 2-(1,4-Diazepan-1-yl)benzo[d]thiazole, particularly its potential as a kinase inhibitor or GPCR modulator. These properties align with current trends in precision medicine and targeted therapies, where small molecules play a pivotal role in addressing unmet medical needs.

The compound's molecular structure and physicochemical properties have been extensively studied to optimize its drug-likeness. With a molecular weight of 233.34 g/mol and a LogP value indicative of moderate lipophilicity, 2-(1,4-Diazepan-1-yl)benzo[d]thiazole exhibits favorable characteristics for oral bioavailability and blood-brain barrier penetration. These attributes are critical for its potential application in central nervous system (CNS) disorders, a hot topic in neurodegenerative disease research.

Beyond pharmaceuticals, 2-(1,4-Diazepan-1-yl)benzo[d]thiazole has also been investigated for its utility in material science. Its aromatic and heterocyclic motifs make it a promising candidate for designing organic semiconductors or fluorescent probes, aligning with the growing interest in sustainable and functional materials. This dual applicability underscores its importance in interdisciplinary research.

From a synthetic perspective, the compound's preparation typically involves nucleophilic substitution reactions between benzothiazole precursors and 1,4-diazepane derivatives. Recent advancements in green chemistry have prompted researchers to explore eco-friendly catalytic systems and solvent-free conditions for its synthesis, addressing the global push toward sustainable chemical processes.

In the context of drug repurposing and computational chemistry, 2-(1,4-Diazepan-1-yl)benzo[d]thiazole has been screened against various biological targets using molecular docking and AI-driven drug discovery platforms. Such approaches are increasingly popular among researchers seeking to accelerate the identification of novel therapeutics, particularly for rare diseases and cancer subtypes.

Quality control and analytical methods for 2-(1,4-Diazepan-1-yl)benzo[d]thiazole often rely on HPLC, LC-MS, and NMR spectroscopy. These techniques ensure the compound's purity and stability, which are essential for both research and industrial applications. The compound's spectral data and chromatographic profiles are well-documented, facilitating its adoption in standardized protocols.

As the scientific community continues to explore the potential of 2-(1,4-Diazepan-1-yl)benzo[d]thiazole, its relevance in personalized medicine and bioconjugation chemistry is expected to grow. Future studies may focus on its structure-activity relationships (SAR) and toxicological profiles, further solidifying its position as a valuable tool in modern chemistry and life sciences.